Cas no 50514-02-8 (Sulfuricacid, dodecyl ethyl ester)

• Product Name: Sulfuricacid, dodecyl ethyl ester
• CAS No: 50514-02-8
• MF: C₁₄H₃₀O₄S
• MW: 294.450603961945
• CID: 385692
• PubChem ID: 186642
• Update Time: 2025-04-19

Sulfuricacid, dodecyl ethyl ester Chemical and Physical Properties

Names and Identifiers

• Sulfuricacid, dodecyl ethyl ester
• DTXSID50964744
• Sulfuric acid, dodecyl ethyl ester
• 50514-02-8
• dodecyl ethyl sulfate
• dodecyl ethoxy sulfonate
• SCHEMBL1049786
• Sulfuric acid dodecyl ethyl ester

• Inchi： 1S/C14H30O4S/c1-3-5-6-7-8-9-10-11-12-13-14-18-19(15,16)17-4-2/h3-14H2,1-2H3
• InChI Key： CYBGCKSWASPHPQ-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OCC)OCCCCCCCCCCCC

Computed Properties

• Exact Mass: 294.1866
• Monoisotopic Mass: 294.18648
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61
• XLogP3: 5.6

Experimental Properties

• Density: 1.003±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 379.7°Cat760mmHg
• Flash Point: 183.5°C
• Refractive Index: 1.452
• Solubility: Insuluble (2.9E-3 g/L) (25 ºC),
• PSA: 52.6